2-(Dimethyl-4H-1,2,4-triazol-3-yl)propanoic acid

• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol
• IUPAC Name: 2-(4,5-dimethyl-1,2,4-triazol-3-yl)propanoic acid
• InChI: InChI=1S/C7H11N3O2/c1-4(7(11)12)6-9-8-5(2)10(6)3/h4H,1-3H3,(H,11,12)
• InChI Key: ABFPLYADXYYPIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1C)C(C)C(=O)O

Description

2-(Dimethyl-4H-1,2,4-triazol-3-yl)propanoic acid is a heterocyclic carboxylic acid featuring a 1,2,4-triazole ring substituted with two methyl groups at the 4-position and a propanoic acid side chain at the 3-position. Triazole derivatives are widely studied for their roles in medicinal chemistry, agrochemicals, and material science due to their stability, hydrogen-bonding capacity, and bioactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Dimethyl-4H-1,2,4-triazol-3-yl)propanoic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of dimethylhydrazine with acrylonitrile, followed by cyclization to form the triazole ring. The reaction conditions often include the use of solvents like ethanol or methanol and catalysts such as acids or bases to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality. The use of advanced purification techniques like crystallization and chromatography is also common to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

2-(Dimethyl-4H-1,2,4-triazol-3-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The triazole ring can participate in nucleophilic substitution reactions, where substituents on the ring are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like halides or amines in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

2-(Dimethyl-4H-1,2,4-triazol-3-yl)propanoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or ligand for biological receptors.

Medicine: Explored for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(Dimethyl-4H-1,2,4-triazol-3-yl)propanoic acid involves its interaction with specific molecular targets. In biological systems, it may act as an inhibitor of enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. The triazole ring’s nitrogen atoms can form hydrogen bonds and coordinate with metal ions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Physicochemical Properties

The following table summarizes key analogs and their distinguishing features:

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	Melting Point/Yield	Key Properties/Applications	References
2-(4-(((4-Methyl-4H-1,2,4-triazol-3-yl)thio)methyl)phenyl)propanoic acid (6d)	Thioether linkage, phenyl group	264.08	Liquid state, 81% yield	High-yield synthesis; IR data noted
3-[3-(4-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]propanoic acid	Sulfanyl group, 4-methylphenyl substituent	Not reported	183–184°C	Drug impurity reference standard
2-Amino-3-(4-methyl-4H-1,2,4-triazol-3-yl)propanoic acid dihydrochloride	Amino group, dihydrochloride salt	243.10	Not reported	Enhanced water solubility
2-((1H-1,2,4-Triazol-3-yl)thio)propanoic acid	Thioether linkage	175.20	Not reported	Versatile scaffold for drug design
2-[[5-[(4-Chloro-3-methylpyrazol-1-yl)methyl]-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]propanoic acid	Chloro, ethyl, and pyrazole substituents	329.81	Not reported	Structural complexity for bioactivity studies

Key Observations:

• Ionic forms (e.g., dihydrochloride salt in ) increase aqueous solubility, critical for pharmacokinetics . Bulky aromatic groups (e.g., 4-methylphenyl in ) elevate melting points due to improved crystallinity .

• Synthetic Efficiency :

  • Compound 6d achieved an 81% yield via straightforward coupling reactions, suggesting efficient synthetic routes for thioether-linked triazoles .
  • utilized sodium hydroxide-mediated hydrolysis, a common strategy for carboxylic acid formation .

Contrasting Features and Challenges

• Stability vs. Reactivity :
  Sulfanylidene groups () may introduce redox sensitivity, limiting long-term stability compared to methyl-substituted analogs .
• Synthetic Complexity : Multi-substituted analogs (e.g., and ) require multi-step syntheses, increasing production costs .

Biological Activity

2-(Dimethyl-4H-1,2,4-triazol-3-yl)propanoic acid is a novel compound that belongs to the class of triazoles, characterized by a five-membered nitrogen-containing heterocycle. Its unique structure combines a propanoic acid moiety with a dimethyl-4H-1,2,4-triazole group, contributing to its potential biological activities. This article explores its biological activity, including antibacterial, antifungal, antiviral, and anticancer properties, along with relevant research findings and case studies.

• Molecular Formula : C7H11N3O2
• Molecular Weight : 169.18 g/mol
• IUPAC Name : 2-(Dimethyl-4H-1,2,4-triazol-3-yl)propanoic acid

The biological activity of 2-(Dimethyl-4H-1,2,4-triazol-3-yl)propanoic acid can be attributed to its ability to interact with various biological targets. The triazole ring can form hydrogen bonds and coordinate with metal ions, allowing it to inhibit enzymes or disrupt biological pathways. This interaction may lead to the inhibition of cell proliferation in cancer cells or modulation of enzyme activity in various biochemical processes .

Antibacterial Activity

Research indicates that triazole derivatives exhibit significant antibacterial properties. A study demonstrated that compounds similar to 2-(Dimethyl-4H-1,2,4-triazol-3-yl)propanoic acid effectively inhibit the growth of various bacterial strains. The mechanism often involves the inhibition of bacterial cell wall synthesis or interference with metabolic pathways .

Antifungal Activity

Triazoles are well-known for their antifungal properties. They work by inhibiting the synthesis of ergosterol, an essential component of fungal cell membranes. Studies have shown that 2-(Dimethyl-4H-1,2,4-triazol-3-yl)propanoic acid demonstrates promising antifungal activity against several pathogenic fungi .

Antiviral Activity

The antiviral potential of this compound has also been explored. Triazole derivatives have been found to inhibit viral replication by interfering with viral enzymes or host cellular mechanisms. Research suggests that 2-(Dimethyl-4H-1,2,4-triazol-3-yl)propanoic acid may exhibit similar effects against specific viruses .

Anticancer Properties

The anticancer activity of 2-(Dimethyl-4H-1,2,4-triazol-3-yl)propanoic acid has been highlighted in various studies. It has shown effectiveness in inhibiting cancer cell proliferation and inducing apoptosis in several cancer cell lines. The compound's ability to modulate signaling pathways involved in cancer progression is a key area of ongoing research .

Case Studies and Research Findings

Study	Focus	Findings
Maghraby et al. (2020)	Antiproliferative effects	Demonstrated that triazole derivatives inhibited aromatase enzymes and showed potential as therapeutic agents against breast cancer .
ResearchGate Study (2015)	Antimicrobial activity	Found that 1,2,4-triazole derivatives exhibited significant antimicrobial effects against gram-positive and gram-negative bacteria .
PMC Study (2020)	Antiviral properties	Suggested that triazole compounds could inhibit viral replication mechanisms effectively .

Q & A

Q. How can researchers reconcile contradictory data between computational predictions and experimental results?

• Methodological Answer :
• Error Analysis : Compare DFT-predicted vs. experimental NMR shifts; recalibrate basis sets if deviations exceed 0.5 ppm.
• Experimental Replicates : Repeat assays under controlled humidity/temperature to rule out environmental artifacts.
• Meta-Analysis : Cross-reference with databases (e.g., PubChem, ECHA) to identify outliers or misannotations .